Cas no 1086599-35-0 (1-(2-bromo-4-fluorophenyl)ethan-1-amine)

• Product Name: 1-(2-bromo-4-fluorophenyl)ethan-1-amine
• CAS No: 1086599-35-0
• MF: C₈H₉BrFN
• MW: 218.066164731979
• MDL: MFCD18702819
• CID: 1185979
• PubChem ID: 57086919
• Update Time: 2024-11-07

1-(2-bromo-4-fluorophenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-Bromo-4-fluorophenyl)ethanamine
• PubChem3260
• 2-Bromo-4-chloroacetophenone
• SureCN616449
• 4-acetyl-3-bromo-1-chlorobenzene
• AC1NFR5D
• 1-(2-bromo-4-fluoro-phenyl)-ethylamine
• CTK8B8660
• JSPY-st000139
• 2-bromo-p-chloroacetophenone
• 1-(2-bromo-4-fluorophenyl)ethylamine
• bromo-4-chloro-acetophenone
• 2'-bromo-4'-chloroacetophenone
• F76446
• 1228557-09-2
• DTXSID901264412
• 1-(2-bromo-4-fluorophenyl)ethan-1-amine
• (R)-1-(2-bromo-4-fluorophenyl)ethan-1-amine
• (S)-1-(2-bromo-4-fluorophenyl)ethan-1-amine
• SCHEMBL1345761
• BS-52676
• CASYPDKXSSJANQ-UHFFFAOYSA-N
• EN300-1895517
• 1086599-35-0
• (R)-1-(2-BROMO-4-FLUOROPHENYL)ETHANAMINE
• 1228569-18-3
• 2-Bromo-4-fluoro-alpha-methylbenzenemethanamine
• SY383278
• DS-019724
• SY383282
• 2-Bromo-4-fluoro-I+/--methylbenzenemethanamine
• MFCD18702819
• MFCD06762116
• MFCD06762115
• SY383281

• MDL： MFCD18702819
• Inchi： 1S/C8H9BrFN/c1-5(11)7-3-2-6(10)4-8(7)9/h2-5H,11H2,1H3
• InChI Key： CASYPDKXSSJANQ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1C(C)N)F

Computed Properties

• Exact Mass: 216.99024g/mol
• Monoisotopic Mass: 216.99024g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes